2-(4-isopropylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O4/c1-12(2)14-4-7-16(8-5-14)24-11-18(21)19-17-9-6-15(20(22)23)10-13(17)3/h4-10,12H,11H2,1-3H3,(H,19,21)
• InChI Key: QYUAZAJNLFCLAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)COC2=CC=C(C=C2)C(C)C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

2-(4-isopropylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, also known as W-13, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a potent inhibitor of calmodulin, which is a protein that plays a crucial role in a variety of cellular processes.

Mechanism of Action

2-(4-isopropylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide inhibits the activity of calmodulin by binding to its hydrophobic pocket, which is essential for its interaction with target proteins. This binding prevents calmodulin from binding to its target proteins, leading to a downstream effect on cellular processes that are regulated by calmodulin.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Inhibition of calmodulin by this compound has been shown to reduce the activity of ion channels, enzymes, and other proteins that are regulated by calmodulin. This inhibition has been implicated in the regulation of muscle contraction, neurotransmitter release, and gene expression.

Advantages and Limitations for Lab Experiments

2-(4-isopropylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has several advantages as a tool for studying calmodulin. It is a potent inhibitor of calmodulin, with an IC50 value in the nanomolar range. It is also relatively specific for calmodulin, with minimal effects on other proteins. However, this compound has some limitations as well. It is a small molecule that may not penetrate cells well, and it may have off-target effects at high concentrations.

Future Directions

There are several future directions for research on 2-(4-isopropylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of calmodulin. Another area of interest is the use of this compound and other calmodulin inhibitors as potential therapeutics for diseases such as cancer and neurodegenerative disorders. Additionally, the role of calmodulin in other cellular processes, such as autophagy and apoptosis, is an area of active investigation that may benefit from the use of this compound as a tool.

Scientific Research Applications

2-(4-isopropylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been widely used in scientific research as a tool to study the role of calmodulin in various cellular processes. Calmodulin is involved in the regulation of ion channels, enzymes, and other proteins, and its dysfunction has been implicated in several diseases, including cancer and neurodegenerative disorders. This compound has been shown to inhibit the activity of calmodulin in vitro and in vivo, making it a valuable tool for studying the role of this protein in disease.